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Compound of Interest

Compound Name: 2-[(Methylsulfanyl)methyljpyridine

Cat. No.: B3051152

Technical Guide: Physical Properties of 2-
[(Methylsulfanyl)methyl]pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties of the compound 2-
[(Methylsulfanyl)methyl]pyridine, specifically its melting and boiling points. Due to a lack of
experimentally determined data in publicly accessible literature, this guide presents predicted
values and outlines the detailed experimental protocols for their empirical determination.

Core Physical Properties

Precise experimental values for the melting and boiling points of 2-
[(Methylsulfanyl)methyl]pyridine are not readily available in scientific literature. However,
computational predictions provide an estimation of these physical constants.
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Physical Property Predicted Value Notes
) ) ) Likely a low-melting solid or a
Melting Point Data not available o
liquid at room temperature.
N ) Predicted based on structurally
Boiling Point ~ 210-220 °C (at 760 mmHgQ)

similar compounds.

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the melting and boiling points of a novel organic compound such as 2-
[(Methylsulfanyl)methyl]pyridine.

Synthesis of 2-[(Methylsulfanyl)methyl]pyridine

A plausible synthetic route to obtain 2-[(Methylsulfanyl)methyl]pyridine for physical property
analysis involves the nucleophilic substitution of 2-(chloromethyl)pyridine with sodium
thiomethoxide.

Materials:

e 2-(Chloromethyl)pyridine hydrochloride
e Sodium thiomethoxide (NaSMe)

e Sodium hydroxide (NaOH)

e Dichloromethane (CH2Cl2)

e Anhydrous magnesium sulfate (MgSQa)
e Deionized water

Procedure:

» Neutralization: Dissolve 2-(chloromethyl)pyridine hydrochloride in deionized water and cool
the solution in an ice bath.
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» Slowly add a solution of sodium hydroxide to neutralize the hydrochloride salt and liberate
the free base.

» Extraction: Extract the aqueous solution with dichloromethane.

o Combine the organic layers and dry over anhydrous magnesium sulfate.

« Filter the solution and concentrate it under reduced pressure to yield 2-
(chloromethyl)pyridine.

o Substitution Reaction: In a separate flask, dissolve sodium thiomethoxide in a suitable
aprotic solvent, such as dimethylformamide (DMF).

e Add the previously prepared 2-(chloromethyl)pyridine to the sodium thiomethoxide solution.

« Stir the reaction mixture at room temperature until the reaction is complete, as monitored by
thin-layer chromatography (TLC).

o Work-up: Quench the reaction with water and extract the product with an organic solvent like
ethyl acetate.

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude product.

 Purification: Purify the crude 2-[(methylsulfanyl)methyl]pyridine by column
chromatography on silica gel.

Synthesis Workflow
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Synthesis of 2-[(Methylsulfanyl)methyl]pyridine
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Caption: Workflow for the synthesis of 2-[(Methylsulfanyl)methyl]pyridine.
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Determination of Melting Point (for low-melting solids)

The capillary method is a standard technique for determining the melting point of a solid
organic compound.[1][2][3][4][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[3]

Thermometer

Sample of purified 2-[(methylsulfanyl)methyl]pyridine

Procedure:

Sample Preparation: Ensure the sample is dry and finely powdered.[1]

Introduce a small amount of the powdered sample into the open end of a capillary tube.[4]

Tap the sealed end of the tube on a hard surface to pack the sample into the bottom, aiming
for a sample height of 2-3 mm.[4]

Measurement: Place the capillary tube into the heating block of the melting point apparatus.

[1]
Heat the sample rapidly to about 15-20 °C below the expected melting point.
Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Observation: Record the temperature at which the first drop of liquid appears (the beginning
of the melting range) and the temperature at which the entire sample becomes a clear liquid
(the end of the melting range).[4][5] A pure compound should exhibit a sharp melting range
of 0.5-1 °C.[2][3][5]

Determination of Boiling Point
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For liquid samples, the boiling point can be determined using either a simple distillation or a
micro-boiling point method.[6][7][8][9][10]

Apparatus (Micro-Boiling Point Method):

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of purified 2-[(methylsulfanyl)methyl]pyridine

Procedure:

Setup: Place a small amount (a few milliliters) of the liquid sample into the small test tube.[9]
[10]

 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

[9]

e Secure a thermometer with its bulb near the opening of the test tube, ensuring the bulb is
below the level of the liquid.

o Heating: Gently heat the apparatus.[7]

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

o Continue gentle heating until a steady and rapid stream of bubbles is observed.
* Remove the heat source and allow the apparatus to cool slowly.

o Measurement: The boiling point is the temperature at which the stream of bubbles ceases
and the liquid just begins to enter the capillary tube.[7] Record this temperature.
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Workflow for Physical Property Determination
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Caption: General workflow for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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